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Compound of Interest

Compound Name: 4-Butoxy-3-methoxybenzaldehyde

Cat. No.: B1271677

This guide provides a detailed comparison of 4-alkoxy-3-methoxybenzaldehydes, a class of
aromatic compounds central to vanilla scents in the fragrance industry. The primary focus of
this comparison is on vanillin (4-hydroxy-3-methoxybenzaldehyde) and its close analogue,
ethyl vanillin (4-ethoxy-3-methoxybenzaldehyde), which are the most prominent and
commercially significant members of this chemical family used in perfumery. This document is
intended for researchers, scientists, and professionals in drug development and fragrance
chemistry, offering objective data and experimental insights.

Introduction to 4-Alkoxy-3-Methoxybenzaldehydes

4-Alkoxy-3-methoxybenzaldehydes are characterized by a benzene ring substituted with an
aldehyde group, a methoxy group at position 3, and an alkoxy group at position 4. The nature
of the alkoxy group significantly influences the olfactory properties of the molecule. While
vanillin, with a hydroxyl group (which can be considered the simplest "alkoxy" group in this
context, a methoxy group), is a natural product and a benchmark for vanilla aroma, synthetic
derivatives like ethyl vanillin have become indispensable in modern perfumery.

Comparative Analysis: Vanillin vs. Ethyl Vanillin

Vanillin and ethyl vanillin are the workhorses of vanilla fragrances. While structurally similar, a
subtle difference in their alkoxy group leads to notable distinctions in their scent profile,
potency, and application.

Olfactory Profile
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Vanillin imparts a classic, creamy, sweet, and rich vanilla aroma.[1] It can sometimes have
slightly phenolic or woody undertones.[2]

Ethyl Vanillin is described as having a more intense, cleaner, and more transparent vanilla
scent.[2][3] It is often perceived as sweeter and less creamy or heavy than vanillin.[3][4] The
aroma is intensely sweet with chocolatey and caramel nuances.[4]

Potency and Longevity

A key differentiator is the potency. Ethyl vanillin is approximately 2 to 4 times stronger than
vanillin.[3][5][6][7] This enhanced strength is a significant factor in its widespread use, as a
smaller quantity is needed to achieve the desired vanilla note.[4][6] In terms of longevity, ethyl
vanillin is reported to have excellent stability and staying power on the skin.[3] It is noted to last
for over a month on a smelling strip.[4] Vanillin has an odor life of 400 hours on a smelling strip.

[1]

Data Presentation: Physicochemical and Olfactory
Properties
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Property Vanillin Ethyl Vanillin
4-Hydroxy-3- 3-Ethoxy-4-
IUPAC Name
methoxybenzaldehyde hydroxybenzaldehyde
CAS Number 121-33-5 121-32-4
Molecular Formula CsHsOs CoH1003

Molecular Weight 152.15 g/mol [8] 166.17 g/mol [9]
Melting Point 81-83 °C[5] 76.5 °C[5]
Boiling Point 285 °CI[5] 285 °C[9]

Vapor Pressure

2.15E-09 atm-m3/mole at
25°C[5]

1.04 x 10> mm Hg at 25°CJ[9]

Odor Threshold in Air

100 pg/L[10]

100 ppb

Solubility in Water

Slightly soluble (1.10E+04
mg/L at 25°C)[5]

Slightly soluble (1 g in 100 mL
at 50°C)

Olfactory Description

Sweet, creamy, rich vanilla,
slightly phenolic

Intense, sweet, clean,
transparent vanilla, chocolatey,

caramel

Relative Potency

1x

2-4x stronger than vanillin[5][6]
[7]

Stability

Slowly oxidizes in moist air,

light-sensitive[5]

More stable in organic solvents

and storage than vanillin[5]

Other 4-Alkoxy-3-Methoxybenzaldehydes in
Perfumery

While vanillin and ethyl vanillin dominate the landscape, other derivatives with different alkoxy
groups are theoretically possible. However, extensive searches have not revealed other
commercially significant 4-alkoxy-3-methoxybenzaldehydes used in the fragrance industry. The
focus remains on the methyl (in vanillin) and ethyl ethers due to their excellent olfactory
properties and cost-effective synthesis.
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Experimental Protocols
Sensory Evaluation of Fragrance Ingredients

A common method for the sensory evaluation of fragrance materials like vanillin and ethyl
vanillin is through descriptive analysis by a trained panel.

Objective: To quantitatively describe and compare the olfactory characteristics of vanillin and
ethyl vanillin.

Materials:

Vanillin and ethyl vanillin solutions at various concentrations in a suitable solvent (e.g.,
ethanol).

Odor-free smelling strips.

A well-ventilated, odor-controlled environment with individual testing booths.[11]

A panel of trained sensory assessors (typically 8-12 individuals).
Procedure:

o Panel Training: Panelists are trained to identify and rate the intensity of various scent
attributes (e.g., sweet, creamy, smoky, chemical) using a standardized scale (e.g., a 15-point
scale).

e Sample Preparation: Solutions of vanillin and ethyl vanillin are prepared at the same
concentration for a direct comparison. Blind codes are assigned to each sample.

o Evaluation:
o A measured amount of each coded sample solution is applied to a smelling strip.
o Panelists evaluate the strips in a randomized order to minimize bias.

o Panelists rate the intensity of each predefined attribute at different time intervals (e.qg.,
initial, 1 hour, 4 hours, 24 hours) to assess the odor profile and longevity.
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o Breaks are incorporated to prevent olfactory fatigue.[11]

o Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed
to generate a sensory profile for each compound.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Composition Analysis

GC-MS is a standard analytical technique to determine the purity of vanillin and ethyl vanillin
and to identify any impurities that might affect the odor profile.

Objective: To assess the purity of vanillin and ethyl vanillin samples.
Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS).
e Asuitable capillary column (e.g., DB-5ms).

Procedure:

Sample Preparation: A dilute solution of the vanillin or ethyl vanillin sample is prepared in a
volatile solvent like ethanol or dichloromethane.

¢ Injection: A small volume (e.g., 1 pL) of the prepared sample is injected into the GC.

e Separation: The sample is vaporized and carried by an inert gas through the column.
Compounds are separated based on their boiling points and interaction with the column's
stationary phase.

o Detection and Identification: As compounds elute from the column, they enter the mass
spectrometer, where they are ionized and fragmented. The resulting mass spectrum is a
"fingerprint” that allows for the identification of the compound by comparison to a spectral
library.

e Quantification: The area under the peak in the chromatogram is proportional to the amount of
the compound, allowing for the determination of purity.
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Visualizations

Molecular Structures
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Caption: Molecular structures of Vanillin and Ethyl Vanillin.
Olfactory Signaling Pathway
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Olfactory Sensory Neuron
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Caption: Simplified olfactory signal transduction pathway.

Experimental Workflow for Sensory Analysis
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Sensory Analysis Workflow
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Caption: Workflow for descriptive sensory analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1271677?utm_src=pdf-body-img
https://www.benchchem.com/product/b1271677?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

1. parfums-de-grasse.com [parfums-de-grasse.com]

2. CN103467261B - Synthesizing method of ethyl vanillin - Google Patents
[patents.google.com]

3. Ethyl vanillin synthesis - chemicalbook [chemicalbook.com]
4. Ethyl Vanillin - Ataman Kimya [atamanchemicals.com]
5. manavchem.com [manavchem.com]

6. CN103467261A - Synthesizing method of ethyl vanillin - Google Patents
[patents.google.com]

7. gillco.com [gillco.com]

8. Vanillin | C8BH803 | CID 1183 - PubChem [pubchem.ncbi.nim.nih.gov]

9. Ethylvanillin | COH1003 | CID 8467 - PubChem [pubchem.ncbi.nlm.nih.gov]
10. americanvineyardmagazine.com [americanvineyardmagazine.com]

11. sense-lab.co.uk [sense-lab.co.uk]

To cite this document: BenchChem. [A Comparative Guide to 4-Alkoxy-3-
Methoxybenzaldehydes in Perfumery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1271677#comparison-of-4-alkoxy-3-
methoxybenzaldehydes-in-perfumery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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